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Compound of Interest

Compound Name:
Diethyl aminoethyl hexanoate

citrate

Cat. No.: B1430793 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of diethyl
aminoethyl hexanoate citrate (DA-6 citrate), a widely utilized plant growth regulator. This

document summarizes quantitative solubility data, outlines detailed experimental

methodologies for solubility determination, and presents visual representations of its

physiological effects and experimental workflows.

Core Executive Summary
Diethyl aminoethyl hexanoate citrate is a white crystalline solid that exhibits high solubility in

a range of polar solvents. It is particularly soluble in dimethyl sulfoxide (DMSO) and readily

dissolves in water, ethanol, and methanol. Its solubility in various solvent systems is a critical

factor for its application in agricultural and research settings, influencing formulation

development and bioavailability. This guide serves as a key resource for professionals requiring

detailed solubility information for experimental and developmental purposes.

Quantitative Solubility Data
The solubility of diethyl aminoethyl hexanoate citrate has been determined in several

common solvents. The following table summarizes the available quantitative data.
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Solvent Solubility Temperature Notes

Dimethyl Sulfoxide

(DMSO)
116.67 mg/mL[1] Not Specified

Ultrasonic assistance

may be required.

Dimethyl Sulfoxide

(DMSO)
112.5 mg/mL[2] Not Specified

Sonication is

recommended.

Dimethyl Sulfoxide

(DMSO)
100 mg/mL[3] Not Specified

Water Easily Soluble[4][5] Room Temperature

Described as "easily

soluble" in multiple

sources.

Ethanol Soluble[4][5] Room Temperature

Qualitative data

indicates good

solubility.

Methanol Soluble[4][5] Room Temperature

Qualitative data

indicates good

solubility.

Acetone Soluble[4][5] Room Temperature

Qualitative data

indicates good

solubility.

10% DMSO in 90%

(20% SBE-β-CD in

saline)

≥ 5 mg/mL[1] Not Specified Clear solution.

10% DMSO in 90%

corn oil
≥ 5 mg/mL[1] Not Specified Clear solution.

10% DMSO, 40%

PEG300, 5% Tween-

80 in 45% saline

≥ 5 mg/mL[1][6] Not Specified Clear solution.

Experimental Protocols
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While specific experimental protocols for determining the solubility of diethyl aminoethyl
hexanoate citrate are not extensively published in peer-reviewed literature, a standard

methodology can be adapted from general protocols for chemical solubility testing and plant

growth regulators.

Protocol: Determination of Saturated Solubility by the Shake-Flask Method

Materials and Equipment:

Diethyl aminoethyl hexanoate citrate (purity >98%)

Selected solvents (e.g., water, ethanol, methanol, acetone, DMSO)

Analytical balance

Scintillation vials or glass test tubes with screw caps

Orbital shaker or vortex mixer

Constant temperature water bath or incubator

Centrifuge

Syringe filters (0.22 µm)

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g.,

UV-Vis)

Procedure:

1. Equilibrate the chosen solvent to the desired experimental temperature (e.g., 25 °C) in the

water bath.

2. Add an excess amount of diethyl aminoethyl hexanoate citrate to a vial containing a

known volume of the temperature-equilibrated solvent. The excess solid should be clearly

visible.

3. Seal the vials tightly to prevent solvent evaporation.
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4. Place the vials in the orbital shaker within the temperature-controlled environment and

agitate for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

5. After agitation, allow the vials to stand undisturbed at the constant temperature for at least

24 hours to allow undissolved solids to sediment.

6. Carefully withdraw a sample from the supernatant using a syringe and immediately filter it

through a 0.22 µm syringe filter into a clean vial. This step is crucial to remove any

undissolved microparticles.

7. Dilute the filtered solution with a suitable solvent to a concentration within the linear range

of the analytical method.

8. Analyze the concentration of diethyl aminoethyl hexanoate citrate in the diluted sample

using a validated HPLC method.

9. Calculate the solubility in mg/mL or g/100mL by accounting for the dilution factor.

Visualizing Workflows and Pathways
Physiological Effects of Diethyl Aminoethyl Hexanoate Citrate

Diethyl aminoethyl hexanoate citrate is not a plant hormone itself but acts as a regulator of

endogenous plant hormones. Its application can lead to a cascade of physiological effects that

promote plant growth and stress resistance.
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Physiological Effects of DA-6 Citrate

Application of
DA-6 Citrate
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Plant Hormones
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Increased Yield and
Improved Crop Quality

Click to download full resolution via product page

Caption: General physiological effects of DA-6 Citrate in plants.

Experimental Workflow for Solubility Determination
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The following diagram illustrates a typical workflow for determining the solubility of a compound

like diethyl aminoethyl hexanoate citrate.

Experimental Workflow for Solubility Determination

Sample Preparation:
Excess Solute in Solvent

Equilibration:
Agitation at Constant Temperature

Sedimentation:
Allow Solids to Settle

Sampling:
Withdraw Supernatant

Filtration:
0.22 µm Syringe Filter

Dilution:
Prepare for Analysis

Quantitative Analysis:
e.g., HPLC

Data Calculation:
Determine Solubility
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Caption: Workflow for determining compound solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1430793?utm_src=pdf-body-img
https://www.benchchem.com/product/b1430793?utm_src=pdf-custom-synthesis
https://file.medchemexpress.com/batch_PDF/HY-112106A/Diethyl-aminoethyl-hexanoate-citrate-DataSheet-MedChemExpress.pdf
https://www.targetmol.com/compound/diethyl%20aminoethyl%20hexanoate%20citrate
https://www.molnova.com/en/ProductsThr/Diethyl%20aminoethyl%20hexanoate%20citrate.html
https://www.plantgrowthhormones.com/info/diethyl-aminoethyl-hexanoate-use-technical-man-68605849.html
https://www.plantgrowthhormones.com/info/diethyl-aminoethyl-hexanoate-use-technical-man-68605849.html
https://www.plantgrowthhormones.com/info/diethyl-aminoethyl-hexanoate-use-technical-man-61561279.html
https://www.plantgrowthhormones.com/info/diethyl-aminoethyl-hexanoate-use-technical-man-61561279.html
https://www.medchemexpress.com/Diethyl_aminoethyl_hexanoate_citrate.html?locale=ja-JP
https://www.benchchem.com/product/b1430793#diethyl-aminoethyl-hexanoate-citrate-solubility-in-different-solvents
https://www.benchchem.com/product/b1430793#diethyl-aminoethyl-hexanoate-citrate-solubility-in-different-solvents
https://www.benchchem.com/product/b1430793#diethyl-aminoethyl-hexanoate-citrate-solubility-in-different-solvents
https://www.benchchem.com/product/b1430793#diethyl-aminoethyl-hexanoate-citrate-solubility-in-different-solvents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1430793?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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